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Compound of Interest

Compound Name: Deracoxib-D3

Cat. No.: B15608047

An In-depth Technical Guide to the Safe
Handling of Deracoxib-D3

This guide provides comprehensive safety data and handling precautions for Deracoxib-D3,
intended for researchers, scientists, and professionals in drug development. Deracoxib-D3 is
the deuterated form of Deracoxib, a non-steroidal anti-inflammatory drug (NSAID) from the
coxib class.[1] As a stable isotope-labeled internal standard, it is crucial for analytical and
guantitative studies, such as in veterinary residue testing and metabolism research.[2]

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of Deracoxib and its
deuterated analog, Deracoxib-D3.

Table 1: General Information
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Property Deracoxib Deracoxib-D3

4-[3-(Difluoromethyl)-5-(3-

) fluoro-4-methoxyphenyl)-1H-
Chemical Name 4-methoxy-D3-phenyl)-pyrazol-
pyrazol-1-

4-[3-Difluoromethyl-5-(3-fluoro-

) 1-yllbenzenesulfonamide[2]
yl]benzenesulfonamide[3][4]

Synonyms Deramaxx, SC 46[5] -

CAS Number 169590-41-4[3][4] 2012598-48-8[2]
Molecular Formula C17H14F3N303S[3][6] C17H11D3F3N303S[7]
Molecular Weight 397.4 g/mol [3][5] 400.39 g/mol [7]

Table 2: Physical Properties

Property Value (Deracoxib)
Appearance A solid[8]
o DMF: 10 mg/mIDMF:PBS (pH 7.2) (1:8): 0.1
Solubility
mg/mIDMSO: 10 mg/mlEthanol: 3 mg/ml[8]
UV Max 256 nm[8]

Hazard Identification and GHS Classification

Deracoxib is classified with the following hazards according to the Globally Harmonized System
(GHS).[4] Users should handle Deracoxib-D3 with the same level of caution.

Table 3: GHS Hazard Classification for Deracoxib

Classification Code Statement

Acute toxicity, oral H302 Harmful if swallowed[4][5]
Serious eye damage/eye H319 Causes serious eye irritation[4]
irritation [5]
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Signal Word: Warning[4][6]
Hazard Pictogram:

lwsalt text

Handling and Storage

Proper handling and storage are critical to ensure the safety of laboratory personnel and
maintain the integrity of the compound.

o Engineering Controls: Handle in a well-ventilated place, preferably within a laboratory fume
hood or other form of local exhaust ventilation.[3][6]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[3]

o Skin Protection: Wear impervious, fire/flame-resistant clothing. Handle with gloves that
have been inspected prior to use.[3][6]

o Respiratory Protection: As a backup to engineering controls, NIOSH-approved N100 or
CEN-approved FFP3 particulate respirators are recommended. If the respirator is the sole
means of protection, a full-face supplied-air respirator must be used.[3]

» Hygiene Measures: Avoid contact with skin and eyes.[3][6] Avoid the formation of dust and
aerosols.[3][6] Do not eat, drink, or smoke when using this product.[4][6] Wash hands
thoroughly after handling.[4][6]

o Keep the container tightly closed in a dry and well-ventilated place.[3]
o Recommended storage condition is a refrigerator.[3]

» Store apart from foodstuff containers or incompatible materials.[6]

Emergency Procedures
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The following diagram outlines the appropriate first-aid measures in case of exposure.

Exposure Event

Inhalation

Skin Contact Eye Contact Ingestion

First-Aid Response

Move to fresh air.
If breathing is difficult, give oxygen.

Take off contaminated clothing. Rinse with pure water
Wash with soap and plenty of water. for at least 15 minutes.

Rinse mouth with water.

Do NOT induce vomiting.

edical Attentio

Consult a Doctor or
Poison Control Center

Click to download full resolution via product page
Caption: First-aid measures for Deracoxib-D3 exposure.

« Suitable Extinguishing Media: Use water, dry chemical, carbon dioxide, or alcohol-resistant
foam.[3]

o Specific Hazards: Hazardous combustion products include carbon oxides, nitrogen oxides,
hydrogen fluoride, and sulfur oxides.[3]

+ Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3][6]

The workflow for handling a spill of Deracoxib-D3 is detailed below.
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Evacuate personnel to safe areas

Y

Ensure adequate ventilation

Y

Wear appropriate PPE
(gloves, goggles, respirator)

A

Prevent further leakage if safe

Y

Sweep up or vacuum spillage.
Avoid generating dust.

Y

Collect in a suitable container
for disposal

A

Clean surface thoroughly to
remove residual contamination

A

Dispose of waste according to
federal and local regulations

Spill Handled

Click to download full resolution via product page
Caption: Workflow for handling an accidental release of Deracoxib-D3.

Toxicological Information

The toxicological data for Deracoxib should be considered relevant for Deracoxib-D3 in the
absence of specific data for the deuterated compound.

Table 4: Toxicological Effects of Deracoxib
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Effect Description

Acute Toxicity Harmful if swallowed.[4][5]

May cause moderate irritation.[9] Generally

Skin Contact o _
does not irritate the skin.[4]

Eye Contact Causes serious eye irritation.[4][5]
Ingestion May be harmful if swallowed.[9]
Sensitization No sensitizing effects are known.[4]

Experimental Protocols

Deracoxib-D3 is primarily used as a reference standard in analytical methods.[2] The following
outlines a general methodology where Deracoxib-D3 would be employed.

This protocol describes a typical workflow for quantifying a target analyte in a biological matrix

using a deuterated internal standard like Deracoxib-D3.
e Sample Preparation:

o A known amount of Deracoxib-D3 (internal standard) is spiked into the biological sample

(e.g., plasma, tissue homogenate).

o The sample undergoes extraction (e.g., protein precipitation, liquid-liquid extraction, or
solid-phase extraction) to isolate the analyte and internal standard.

o The extract is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS

analysis.
e Instrumental Analysis:
o An aliquot of the reconstituted sample is injected into an LC-MS/MS system.

o Chromatographic separation is achieved on a suitable column (e.g., C18).
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o The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect
specific precursor-to-product ion transitions for both the target analyte and Deracoxib-D3.

o Data Analysis:

o The peak area of the target analyte is normalized to the peak area of the Deracoxib-D3
internal standard.

o A calibration curve is generated by analyzing standards with known concentrations of the
analyte and a fixed concentration of the internal standard.

o The concentration of the analyte in the unknown sample is determined by interpolating its
normalized peak area ratio against the calibration curve.

This use of a stable isotope-labeled internal standard corrects for variations in sample
preparation and instrument response, leading to high accuracy and precision.[2]

Disposal Considerations

» Excess and expired materials should be offered to a licensed hazardous material disposal
company.[3]

e The product may be burned in a chemical incinerator equipped with an afterburner and
scrubber.[3]

o Ensure that all federal and local regulations regarding the disposal of this material are
followed.[3][9]

Conclusion

Deracoxib-D3 is a valuable tool for analytical and research applications. Adherence to the
safety precautions and handling procedures outlined in this guide is essential for minimizing
risk and ensuring a safe laboratory environment. Users should always consult the most recent
Safety Data Sheet provided by the supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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